Cas no 805948-38-3 (1-Propanol,3-[methyl(4-methyl-2-quinolinyl)amino]-)
![1-Propanol,3-[methyl(4-methyl-2-quinolinyl)amino]- structure](https://www.kuujia.com/scimg/cas/805948-38-3x500.png)
805948-38-3 structure
Product name:1-Propanol,3-[methyl(4-methyl-2-quinolinyl)amino]-
1-Propanol,3-[methyl(4-methyl-2-quinolinyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol,3-[methyl(4-methyl-2-quinolinyl)amino]-
- 1-Propanol,3-[methyl(4-methyl-2-quinolinyl)amino]-(9CI)
- 3-(Methyl(4-methylquinolin-2-yl)amino)propan-1-ol
- 805948-38-3
-
- Inchi: InChI=1S/C14H18N2O/c1-11-10-14(16(2)8-5-9-17)15-13-7-4-3-6-12(11)13/h3-4,6-7,10,17H,5,8-9H2,1-2H3
- InChI Key: PJCOANYCWSXZLX-UHFFFAOYSA-N
- SMILES: CC1=CC(=NC2=CC=CC=C12)N(C)CCCO
Computed Properties
- Exact Mass: 230.142
- Monoisotopic Mass: 230.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.4A^2
- XLogP3: 2.7
Experimental Properties
- PSA: 36.36000
- LogP: 2.36180
1-Propanol,3-[methyl(4-methyl-2-quinolinyl)amino]- Related Literature
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Qi Chen,Yin-Shan Meng,Yi-Quan Zhang,Shang-Da Jiang,Hao-Ling Sun,Song Gao Chem. Commun., 2014,50, 10434-10437
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Hai-Yang Liu,Zhen-Jie Zhang,Wei Shi,Bin Zhao,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan Dalton Trans., 2009, 4416-4419
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Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
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Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
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